Cas no 1210154-07-6 ({[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate)

• Product Name: {[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate
• CAS No: 1210154-07-6
• MF: C₂₀H₂₃NO₇
• MW: 389.399126291275
• CID: 5320918
• Update Time: 2025-06-15

{[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((3-methoxybenzyl)amino)-2-oxoethyl 3,4,5-trimethoxybenzoate
• {[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate
• 2-[(3-methoxybenzyl)amino]-2-oxoethyl 3,4,5-trimethoxybenzoate
• STL099688
• [2-[(3-methoxyphenyl)methylamino]-2-oxoethyl] 3,4,5-trimethoxybenzoate

• Inchi： 1S/C20H23NO7/c1-24-15-7-5-6-13(8-15)11-21-18(22)12-28-20(23)14-9-16(25-2)19(27-4)17(10-14)26-3/h5-10H,11-12H2,1-4H3,(H,21,22)
• InChI Key： YGMGLFPLQJLSRX-UHFFFAOYSA-N
• SMILES： O(C(C1C=C(C(=C(C=1)OC)OC)OC)=O)CC(NCC1C=CC=C(C=1)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 10
• Complexity: 487
• XLogP3: 2.5
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on {[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate

Comprehensive Overview of {[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate (CAS No. 1210154-07-6)

The compound {[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate (CAS No. 1210154-07-6) is a synthetic ester derivative with a unique molecular structure that combines a 3,4,5-trimethoxybenzoate moiety with a (3-methoxyphenyl)methyl carbamoyl group. This structural configuration endows the compound with distinct physicochemical properties, making it a subject of interest in pharmaceutical and agrochemical research. The presence of multiple methoxy groups enhances its lipophilicity, which is crucial for membrane permeability and bioavailability.

In recent years, the demand for multifunctional organic compounds has surged, driven by advancements in drug discovery and material science. Researchers are particularly intrigued by the potential of {[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate as a scaffold for designing novel bioactive molecules. Its ester linkage and carbamoyl group offer versatility in chemical modifications, enabling the development of derivatives with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies in medicinal chemistry.

The compound's CAS No. 1210154-07-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and lead optimization projects. Its 3,4,5-trimethoxybenzoate component is reminiscent of naturally occurring polyphenols, which are known for their antioxidant and anti-inflammatory activities. This connection has sparked interest in exploring its potential applications in nutraceuticals and cosmeceuticals, sectors that are currently booming due to consumer focus on wellness and natural products.

From a synthetic perspective, the preparation of {[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate involves esterification and carbamoylation steps, which are well-documented in organic chemistry literature. The compound's purity and stability are critical for reproducible results, prompting discussions on analytical method validation and quality control in forums and research papers. These topics are highly relevant to professionals seeking reliable protocols for compound characterization.

Environmental and regulatory considerations also play a role in the compound's profile. While not classified as hazardous, its degradation pathways and ecotoxicological impact are subjects of ongoing research. This aligns with the broader industry shift toward green chemistry and sustainable synthesis, which are hot topics in both academic and corporate settings. The compound's methoxy-rich structure may offer insights into designing biodegradable analogs, a key focus area for reducing environmental footprints.

In summary, {[(3-methoxyphenyl)methyl]carbamoyl}methyl 3,4,5-trimethoxybenzoate (CAS No. 1210154-07-6) represents a fascinating intersection of chemistry, biology, and materials science. Its structural features and potential applications make it a valuable candidate for further exploration in diverse fields, from drug development to functional materials. As research continues, this compound is likely to remain a focal point for innovation and discovery.